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Compound of Interest

3-Chloro-2-propionamidobenzoic
Compound Name: o
aci

Cat. No.: B5115927

Get Quote

Executive Summary & Chemical Profile

Objective: To define the safe, regulatory-compliant disposal workflow for 3-Chloro-2-
propionamidobenzoic acid (CAS: 950225-95-3). This guide prioritizes the mitigation of
environmental persistence and the prevention of toxic combustion byproducts (dioxins/furans)
associated with chlorinated aromatics.

Chemical Identity:

CAS Number: 950225-95-3[1][2][3][4][5]

IUPAC Name: 3-Chloro-2-(propionylamino)benzoic acid[1][3]

Molecular Formula: C10H10CINO3][1]

Functional Groups: Carboxylic acid (Acidic), Aryl Chloride (Halogenated), Amide (Stable).[1]

Hazard Profile (GHS Classifications):
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Hazard Type Code Description

Causes skin and serious

Health H315, H319 .
eye irritation.[1]

May cause respiratory

Respiratory H335 T
irritation.[1][6]

| Environmental | H411/H413 | Toxic to aquatic life with long-lasting effects (Inferred from

chlorinated benzoic acid analogs).[1] |

Core Directive: Waste Stream Segregation

The Critical Rule: Never dispose of this compound down the drain or in general "Non-

Halogenated" organic waste.[1]
Scientific Rationale:

e Halogen Content: The chlorine atom at position 3 requires this waste to be incinerated at
temperatures exceeding 1,100°C. Standard lower-temperature incineration used for non-
halogenated solvents can result in the formation of Polychlorinated Dibenzo-p-dioxins
(PCDDs) and Polychlorinated Dibenzofurans (PCDFs).[1]

 Acidic Functionality: As a benzoic acid derivative, it poses a compatibility risk if mixed with
strong bases or cyanides (potential for heat generation or gas evolution), though the amide
bond is relatively stable.

Decision Logic: Waste Classification

The following diagram illustrates the decision matrix for segregating this specific compound

from other laboratory waste streams.
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Waste Generation
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Figure 1: Waste segregation logic ensuring chlorinated compounds are routed to high-
temperature incineration streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Bulk Substance or Contaminated
Consumables)
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Applicable for: Expired reagents, synthesis byproducts, contaminated gloves/weigh boats.[1]
o Containment:

Place the solid material in a clear polyethylene bag (minimum 2 mil thickness).

[¢]

[¢]

If the material is a fine powder, dampen slightly with an inert solvent (like mineral oil) if
dust generation is a risk, or work strictly within a fume hood.

o

Seal the bag with tape or a zip-tie.[1]

[e]

Place the sealed bag into a secondary container (Wide-mouth HDPE jar or designated
solid waste drum).

e Labeling:
o Must Read: "Hazardous Waste - Solid - Halogenated Organic."[1]
o Constituents: List "3-Chloro-2-propionamidobenzoic acid" explicitly.
o Hazard Check: Mark "Irritant” and "Toxic."

e Storage:

o Store in a cool, dry area away from strong oxidizers (e.g., permanganates) and strong
bases (e.g., NaOH pellets), as the carboxylic acid group can react exothermically with
bases.

Protocol B: Liquid Waste (Solutions)

Applicable for: HPLC effluent, reaction mother liquors, washing solvents.[1]
e Segregation:

o Strict Rule: Do not mix with "Non-Halogenated" waste (e.g., pure Acetone/Ethanol waste
cans).[1] Even trace amounts of this chlorinated compound reclassify the entire container
as "Halogenated," significantly increasing disposal costs for your facility.

o Use a container made of HDPE or Glass (avoid metal cans if the solution is acidic).
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e pH Adjustment (Optional but Recommended):

o If the solution is highly acidic (pH < 2) due to the carboxylic acid, neutralize to pH 6-8
using a dilute Sodium Bicarbonate (

) solution before adding to the waste drum to prevent corrosion of waste containers.

o Caution: Perform neutralization slowly to manage
evolution.
e Labeling:
o Primary Tag: "Halogenated Solvent Waste."[1]

o Constituents: List all solvents (e.g., "Methanol 90%, 3-Chloro-2-propionamidobenzoic
acid <1%").

Emergency Procedures (Spill Management)

In the event of a spill during synthesis or disposal preparation, follow this Self-Validating
Cleanup Protocol:
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Step Action Scientific Rationale
Evacuate immediate area. Don )
o Prevents respiratory exposure
1. Isolate PPE (Nitrile gloves, safety
to dust/aerosols (H335).[6]
goggles, lab coat).
) ) Prevents dispersion. Avoid
) If solid: Cover with wet sand.[1] ) ] )
2. Neutralize o using water immediately to
If liquid: Apply absorbent pads. ) )
prevent spreading the acid.[1]
Scoop material into a wide- ]
] ] Prepares for Stream A (Solid
3. Collect mouth jar using spark-proof

tools.

Waste) disposal.

4. Decontaminate

Wash surface with 5% Sodium

Carbonate (

) solution, then water.

Converts residual acid to its

soluble salt form (

) for easier removal.[1]

5. Verify

Check surface pH with litmus

paper.

Self-Validation: Surface is safe
only when pH is neutral (pH 6-
8).

Regulatory Framework & Compliance

US EPA (RCRA) Classification:

o Waste Code: While not a "Listed" waste (P or U list), it defaults to D002 (Corrosive) if pH < 2.

o Characteristic: It is treated as a Halogenated Organic Compound (HOC).[1]

e Land Ban: Under 40 CFR Part 268, halogenated organic compounds are generally

prohibited from land disposal without prior incineration.[1]

European Waste Catalogue (EWC):

e Code 07 05 03:* "Organic halogenated solvents, washing liquids and mother liquors."

e Code 16 05 08:* "Discarded organic chemicals consisting of or containing hazardous

substances."
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Operational Workflow Diagram

EHS/Contractor Pickup

Final Destruction High-Temp Incineration
(>1100°C)

Click to download full resolution via product page

Figure 2: End-to-end operational workflow from bench to final destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Disposal Protocol: 3-Chloro-2-
propionamidobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5115927/docs#comprehensive-disposal-protocol-3-
chloro-2-propionamidobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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